N~1~-[(3-Chlorophenyl)methyl]-N~1~-(pyridin-2-yl)propane-1,3-diamine

• CAS RN: 93235-00-8
• Molecular Formula: C15H18ClN3
• Molecular Weight: 275.77 g/mol
• IUPAC Name: N'-[(3-chlorophenyl)methyl]-N'-pyridin-2-ylpropane-1,3-diamine
• InChI: InChI=1S/C15H18ClN3/c16-14-6-3-5-13(11-14)12-19(10-4-8-17)15-7-1-2-9-18-15/h1-3,5-7,9,11H,4,8,10,12,17H2
• InChI Key: ZCTQLAGNFLRTBS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)N(CCCN)CC2=CC(=CC=C2)Cl

Description

N~1~-[(3-Chlorophenyl)methyl]-N~1~-(pyridin-2-yl)propane-1,3-diamine is a useful research compound. Its molecular formula is C15H18ClN3 and its molecular weight is 275.77 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium hydride (1.32 g) was dissolved in DMSO (25 ml) at 70°-75° C. under nitrogen. The solution was cooled and 2-(3-aminopropylamino)pyridine (7.56 g) in DMSO (20 ml) added at room temperature. 3-Chlorobenzyl chloride (8.86 g) in DMSO (15 ml) was added dropwise maintaining the temperature at 20°-25° C. After a further 1 hour, water was added (200 ml) and the mixture extracted with ether. The ether extracts were washed with 2N hydrochloric acid and the aqueous layer adjusted to pH 3.5. After extracting with chloroform the pH was raised to 14 and extracted with ether. After drying (K2CO3), the final ether extracts were stripped to give 2-[N-(3-aminopropyl)-N-(3-chlorobenzyl) amino]pyridine (8.34 g) as an oil which was used without further purification. (ii) 2-[N-(3-aminopropyl)-N-(3-chlorobenzyl)amino]pyridine (1.65 g) and 2-nitroamino-5-(6-methylpyrid-3-ylmethyl)pyrimid-4-one (1.3 g) were heated together under reflux in pyridine (15 ml) for 20 hr. On cooling, the mixture was stripped, the residue triturated with wet ether and recrystallised twice from ethanol/water to give 2-[3-[N-(3-chlorobenzyl)-N-pyrid-2-ylamino]propylamino]-5-(6-methylpyrid-3-ylmethyl) pyrimid-4-one 0.6H2O, 1.29 g (53%) mp 100°-104° C.